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Compound of Interest

Compound Name: ICL-CCIC-0019
CAS No.: 936498-64-5
Cat. No.: B608052
Get Quote
. J

Executive Summary & Compound Profile

ICL-CCIC-0019 (CAS: 936498-64-5) is not a generic reagent; it is a potent, selective small-
molecule inhibitor of Choline Kinase Alpha (CHKA).[1] It functions by disrupting lipid
metabolism (specifically the CDP-choline pathway), inducing Endoplasmic Reticulum (ER)
stress and G1 cell cycle arrest.[1][2][3]

The Safety Imperative: Because this compound is designed to be cytotoxic (inducing apoptosis
in cancer cells), it poses a significant bioactive risk if released into the environment.[1] It must
be handled and disposed of with the same rigor applied to High Potency Active Pharmaceutical
Ingredients (HPAPIs) or established chemotherapeutic agents.[1]

Core Directive: Under no circumstances should ICL-CCIC-0019 or its residues be discharged
into municipal drainage systems.[1] High-temperature incineration is the only validated method
for complete destruction of the pharmacophore.[1]

Hazard Identification & Segregation Logic
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Effective disposal begins with understanding the chemical state.[1] ICL-CCIC-0019 is typically

supplied as a bromide salt.[1]

Property

Data / Status

Disposal Implication

Physical State

Solid (White/Off-white powder)

High risk of electrostatic
dispersion.[1] Double-bagging
required.[1]

Aqueous waste streams may

precipitate the compound,

Solubility DMSO (Soluble), Water (Poor) o )
clogging lines or creating "hot
spots” of contamination.[1]

o Zero-tolerance for drain
) o CHKA Inhibitor / ) B
Bioactivity o ) disposal.[1] Classified as
Antiproliferative )
Cytotoxic Waste.[1]
Chemical deactivation (e.qg.,
Stability Stable under normal conditions  bleach) is NOT validated and

should not be relied upon.[1]

Step-by-Step Disposal Workflows

Protocol A: Solid Waste (Stock Powder & Contaminated

Solids)

Applicability: Expired stock, weighing boats, contaminated gloves, and spill cleanup materials.

[1]

e Primary Containment: Place the solid waste immediately into a transparent polyethylene bag

(minimum 4 mil thickness).[1]

e Labeling: Label the inner bag clearly: "Cytotoxic Solid Waste - ICL-CCIC-0019 - DO NOT

COMPACT."

e Secondary Containment: Place the sealed primary bag into a rigid, leak-proof Yellow (or

Purple, depending on regional regulations for cytotoxics) Waste Bin designated for
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incineration.

» Final Disposition: The container must be sent for High-Temperature Incineration (>1000°C).

Protocol B: Liquid Waste (Mother Liquors & Solvents)

Applicability: DMSO stock solutions, HPLC eluents, and reaction mixtures.[1]

Segregation: Do not mix with general organic solvents.[1] Use a dedicated waste carboy
labeled "Cytotoxic/Mutagenic Solvent Waste."[1]

e Composition Check: Ensure the waste stream is compatible. ICL-CCIC-0019 is a bromide
salt; ensure no strong oxidizers are present in the waste container to prevent the liberation of
bromine gas.[1]

o Precipitation Warning: If mixing with aqueous waste, watch for precipitation.[1] If solids form,
the container must be treated as Sludge/Solid Waste (Protocol A).[1]

Final Disposition: Fuel blending or Incineration.

Protocol C: Cell Culture Media (Trace Contamination)
Applicability: Supernatant from cell assays (e.g., HCT116, MDA-MB-468).[1]

o Deactivation (Optional but Recommended): While chemical destruction of the molecule is
unproven, adding 10% bleach (sodium hypochlorite) to the media for 30 minutes kills the
biological material (cells).[1] However, this does not destroy ICL-CCIC-0019.

» Disposal: Treat the liquid media as Chemical Liquid Waste, not Biohazard waste. The
presence of the inhibitor overrides the biological classification unless the concentration is
negligible (<1 nM) and local regulations permit.[1] Best Practice: Collect as liquid chemical
waste.

Visualizing the Decision Matrix

The following diagram illustrates the critical decision points for segregating ICL-CCIC-0019
waste streams.
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Waste Generation:
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Double Bag (4 mil)

Label 'CYTOTOXIC' Low Conc. High Conc.
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Segregated Carboy
(No Oxidizers)

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for ICL-CCIC-0019 waste segregation. Note that incineration is the
universal endpoint to ensure complete destruction of the pharmacophore.[1]
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Emergency Spill Response (Spill <100 mg)

If ICL-CCIC-0019 powder is spilled, do not use a vacuum cleaner (risk of aerosolization) or dry
sweeping.[1]

PPE: Don double nitrile gloves, safety goggles, and an N95 (or P100) respirator.[1]

Isolate: Evacuate the immediate area.

Wet Wipe Method:

o Cover the spill with a paper towel dampened with DMSO or Ethanol (since water solubility
is poor, water may just spread the powder).[1]

o Wipe gently from the outside in.[1]

Clean: Follow with a soap and water wash of the surface.[1]

Dispose: All cleanup materials go into Protocol A (Solid Waste).

References & Authority

e Primary Compound Characterization:

o Trousil, S., et al. (2016).[1][2][4] "The novel choline kinase inhibitor ICL-CCIC-0019
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o General Laboratory Safety Standards:
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« Hazardous Waste Management:
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o U.S. Environmental Protection Agency (EPA).[1] Resource Conservation and Recovery Act
(RCRA) Regulations.[1]

o Source:[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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